molecular formula C9H12N2O2 B1659653 ethyl (2Z)-2-cyano-2-pyrrolidin-2-ylideneacetate CAS No. 66751-25-5

ethyl (2Z)-2-cyano-2-pyrrolidin-2-ylideneacetate

Cat. No.: B1659653
CAS No.: 66751-25-5
M. Wt: 180.2 g/mol
InChI Key: XKLWQLVGHXGWBU-FPLPWBNLSA-N
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Description

Ethyl (2Z)-cyano(pyrrolidin-2-ylidene)acetate is a chemical compound with the molecular formula C8H13NO2 It is a derivative of pyrrolidine, a five-membered nitrogen-containing heterocycle

Preparation Methods

Synthetic Routes and Reaction Conditions: Ethyl (2Z)-cyano(pyrrolidin-2-ylidene)acetate can be synthesized via a 1,3-dipolar cycloaddition reaction. This involves the reaction of hydrogen-bond-assisted azomethine ylides with β-bromo-β-nitrostyrenes. The azomethine ylides are generated from 2-(benzylamino)-2-(1,3-dioxo-1,

Properties

CAS No.

66751-25-5

Molecular Formula

C9H12N2O2

Molecular Weight

180.2 g/mol

IUPAC Name

ethyl (2Z)-2-cyano-2-pyrrolidin-2-ylideneacetate

InChI

InChI=1S/C9H12N2O2/c1-2-13-9(12)7(6-10)8-4-3-5-11-8/h11H,2-5H2,1H3/b8-7-

InChI Key

XKLWQLVGHXGWBU-FPLPWBNLSA-N

Isomeric SMILES

CCOC(=O)/C(=C\1/CCCN1)/C#N

SMILES

CCOC(=O)C(=C1CCCN1)C#N

Canonical SMILES

CCOC(=O)C(=C1CCCN1)C#N

66751-25-5

Origin of Product

United States

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